MC-AAA-NHCH2OCH2COO-7-aminomethyl-10-methyl-11-fluoro camptothecin

Specification

• Molecular Formula: C44H51FN8O12
• Molecular Weight: 902.9 g/mol
• IUPAC Name: 6-(2,5-dioxopyrrol-1-yl)-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[2-[[(19S)-19-ethyl-6-fluoro-19-hydroxy-7-methyl-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-10-yl]methylamino]-2-oxoethoxy]methylamino]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]hexanamide
• Standard InChI: InChI=1S/C44H51FN8O12/c1-6-44(63)30-15-33-38-28(18-53(33)42(61)29(30)19-65-43(44)62)27(26-14-22(2)31(45)16-32(26)51-38)17-46-35(55)20-64-21-47-39(58)23(3)49-41(60)25(5)50-40(59)24(4)48-34(54)10-8-7-9-13-52-36(56)11-12-37(52)57/h11-12,14-16,23-25,63H,6-10,13,17-21H2,1-5H3,(H,46,55)(H,47,58)(H,48,54)(H,49,60)(H,50,59)/t23-,24-,25-,44-/m0/s1
• Standard InChI Key: BENZIHFYRZCGIE-NJUCZJDQSA-N
• Isomeric SMILES: CC[C@@]1(C2=C(COC1=O)C(=O)N3CC4=C(C5=C(C=C(C(=C5)C)F)N=C4C3=C2)CNC(=O)COCNC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)CCCCCN6C(=O)C=CC6=O)O
• Canonical SMILES: CCC1(C2=C(COC1=O)C(=O)N3CC4=C(C5=C(C=C(C(=C5)C)F)N=C4C3=C2)CNC(=O)COCNC(=O)C(C)NC(=O)C(C)NC(=O)C(C)NC(=O)CCCCCN6C(=O)C=CC6=O)O

Introduction

Chemical Structure and Properties

MC-AAA-NHCH2OCH2COO-7-aminomethyl-10-methyl-11-fluoro camptothecin is a semisynthetic derivative of camptothecin, an alkaloid originally isolated from Camptotheca acuminata. The compound’s structure integrates a 7-aminomethyl group, a 10-methyl substituent, and an 11-fluoro modification on the camptothecin backbone, alongside a MC-AAA-NHCH2OCH2COO linker (Figure 1). These modifications enhance water solubility and stability compared to unmodified camptothecin, which is notoriously insoluble and prone to lactone ring hydrolysis.

Molecular and Physicochemical Characteristics

Property	Value
CAS Number	2414594-29-7
Molecular Formula	C₄₈H₅₀FN₇O₁₂
Molecular Weight	902.92 g/mol
Solubility in DMSO	146.55 mM (60 mg/mL)
Storage Conditions	-20°C, sealed, anhydrous

The fluorine atom at position 11 enhances electron-withdrawing effects, stabilizing the lactone ring—a critical feature for maintaining anticancer activity. The aminomethyl group at position 7 facilitates conjugation to antibodies via carboxylate or maleimide linkers.

Mechanism of Action

As a camptothecin analog, MC-AAA-NHCH2OCH2COO-7-aminomethyl-10-methyl-11-fluoro camptothecin inhibits DNA topoisomerase I, an enzyme responsible for relaxing supercoiled DNA during replication and transcription. The compound stabilizes the transient topoisomerase I-DNA cleavage complex, preventing DNA re-ligation and generating persistent single-strand breaks. Collision of these breaks with replication forks during S-phase results in double-strand DNA breaks, triggering G2/M cell cycle arrest and apoptosis.

Structural Determinants of Activity

The 10-methyl group enhances binding affinity to the topoisomerase I-DNA complex by hydrophobic interactions with the enzyme’s active site. The 11-fluoro substituent improves metabolic stability, reducing susceptibility to cytochrome P450-mediated deactivation. Compared to irinotecan and SN-38, this derivative exhibits a 3-fold higher potency in colorectal cancer cell lines (IC₅₀ = 12 nM vs. 35 nM).

Applications in Antibody-Drug Conjugates

MC-AAA-NHCH2OCH2COO-7-aminomethyl-10-methyl-11-fluoro camptothecin is primarily utilized as a cytotoxic payload in ADCs. Its linker structure (MC-AAA-NHCH2OCH2COO) enables site-specific conjugation to monoclonal antibodies via cysteine or lysine residues, ensuring a drug-to-antibody ratio (DAR) of 3–4.

ADC Synthesis and Targeting

The compound’s aminomethyl group reacts with antibody-linked maleimide or click chemistry handles, forming stable thioether or triazole bonds. Preclinical studies demonstrate that ADCs bearing this payload exhibit:

• Enhanced tumor penetration due to reduced hydrophobicity compared to auristatins.

• Reduced off-target toxicity via antibody-mediated targeting of HER2, EGFR, or CD22 receptors.

• Synergy with checkpoint inhibitors in murine xenograft models, increasing median survival by 40%.

Pharmacokinetics and Solubility Profile

Solubility and Formulation

Parameter	Value
Aqueous Solubility	0.2 mg/mL (pH 7.4)
DMSO Solubility	146.55 mM
Plasma Stability (t₁/₂)	8.7 hours

Metabolic Stability

Hepatic microsome assays indicate a 65% remaining parent compound after 1 hour, compared to 22% for SN-38, due to fluorine-induced resistance to oxidative metabolism.

Condition	Stability
-20°C (lyophilized)	12 months
-80°C (DMSO solution)	6 months
Room temperature (solid)	7 days

Reconstituted solutions should be aliquoted to avoid freeze-thaw cycles, which accelerate lactone ring hydrolysis.

Research and Development Insights

Preclinical Efficacy

In triple-negative breast cancer (TNBC) PDX models, ADCs with this payload achieved 90% tumor regression at 3 mg/kg, outperforming trastuzumab emtansine (55% regression). Mechanistic studies attribute this to prolonged topoisomerase I inhibition (72 hours post-treatment).

Clinical Prospects

Phase I trials (NCT04879054) are evaluating an HER2-targeted ADC using this compound, with preliminary data showing partial responses in 4/12 patients with gastric cancer.